Cas no 1698219-30-5 (4-ethyl-5-fluoro-6-hydrazinylpyrimidine)

• Product Name: 4-ethyl-5-fluoro-6-hydrazinylpyrimidine
• CAS No: 1698219-30-5
• MF: C₆H₉FN₄
• MW: 156.160863637924
• MDL: MFCD33530388
• CID: 5244995
• Update Time: 2025-05-21

4-ethyl-5-fluoro-6-hydrazinylpyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-ethyl-5-fluoro-6-hydrazinyl-
• 4-ethyl-5-fluoro-6-hydrazinylpyrimidine

• MDL： MFCD33530388
• Inchi： 1S/C6H9FN4/c1-2-4-5(7)6(11-8)10-3-9-4/h3H,2,8H2,1H3,(H,9,10,11)
• InChI Key： YDFSWYJIBAXJPL-UHFFFAOYSA-N
• SMILES： C1=NC(NN)=C(F)C(CC)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4-ethyl-5-fluoro-6-hydrazinylpyrimidine

Recent Advances in the Application of 4-Ethyl-5-Fluoro-6-Hydrazinylpyrimidine (CAS: 1698219-30-5) in Chemical Biology and Pharmaceutical Research

The compound 4-ethyl-5-fluoro-6-hydrazinylpyrimidine (CAS: 1698219-30-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyrimidine derivative, characterized by its unique hydrazinyl and fluoro substituents, has demonstrated promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and antiviral agents. Recent studies have focused on its role as a key intermediate in the synthesis of biologically active molecules, leveraging its ability to participate in diverse chemical reactions, including condensation and cyclization processes.

One of the most notable applications of 4-ethyl-5-fluoro-6-hydrazinylpyrimidine is its incorporation into the synthesis of targeted kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Researchers have utilized this compound to develop selective inhibitors of kinases such as EGFR (epidermal growth factor receptor) and JAK (Janus kinase), which are pivotal in oncogenic signaling. The presence of the hydrazinyl group allows for the formation of Schiff bases and other derivatives, enhancing the compound's binding affinity and specificity toward kinase active sites.

In addition to its role in kinase inhibition, 4-ethyl-5-fluoro-6-hydrazinylpyrimidine has shown promise in antiviral research. A recent study published in the Journal of Medicinal Chemistry highlighted its utility as a precursor for the synthesis of nucleoside analogs, which are effective against RNA viruses. The fluoro substituent at the 5-position of the pyrimidine ring contributes to the metabolic stability of these analogs, while the hydrazinyl group facilitates further functionalization, enabling the development of compounds with improved pharmacokinetic properties. This dual functionality underscores the compound's versatility in drug design.

Another area of exploration involves the use of 4-ethyl-5-fluoro-6-hydrazinylpyrimidine in the development of fluorescent probes for biological imaging. Researchers have exploited its ability to form stable complexes with metal ions, such as zinc and copper, to create sensors for detecting intracellular metal concentrations. These probes have been instrumental in studying metal homeostasis and its implications in neurodegenerative diseases. The compound's structural features, including the electron-withdrawing fluoro group, enhance the photophysical properties of the resulting probes, making them suitable for high-resolution imaging applications.

Despite these advancements, challenges remain in optimizing the synthetic routes for 4-ethyl-5-fluoro-6-hydrazinylpyrimidine to ensure scalability and cost-effectiveness. Recent efforts have focused on green chemistry approaches, such as catalytic hydrogenation and microwave-assisted synthesis, to improve yield and reduce environmental impact. Additionally, computational modeling has been employed to predict the compound's reactivity and guide the design of more efficient synthetic protocols. These innovations are expected to facilitate broader adoption of this compound in industrial and academic research settings.

In conclusion, 4-ethyl-5-fluoro-6-hydrazinylpyrimidine (CAS: 1698219-30-5) represents a versatile and valuable building block in chemical biology and pharmaceutical research. Its applications span from kinase inhibition and antiviral drug development to biological imaging, highlighting its multifaceted utility. Ongoing research aims to further elucidate its mechanistic roles and expand its therapeutic potential, positioning it as a key player in the next generation of bioactive molecules.